Cas no 1353944-10-1 (2-Amino-N-(1-benzyl-pyrrolidin-2-ylmethyl)-acetamide)

• Product Name: 2-Amino-N-(1-benzyl-pyrrolidin-2-ylmethyl)-acetamide
• CAS No: 1353944-10-1
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 2161739
• Update Time: 2025-06-09

2-Amino-N-(1-benzyl-pyrrolidin-2-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(1-benzyl-pyrrolidin-2-ylmethyl)-acetamide
• 2-Amino-N-((1-benzylpyrrolidin-2-yl)methyl)acetamide
• (S)-2-Amino-N-((1-benzylpyrrolidin-2-yl)methyl)acetamide
• AM92083
• 2-Amino-N-(1-benzylpyrrolidin-2-ylmethyl)acetamide
• 2-Amino-N-(1-benzyl-pyrrolidin-2-ylmethyl)-acetamide

• Inchi： 1S/C14H21N3O/c15-9-14(18)16-10-13-7-4-8-17(13)11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11,15H2,(H,16,18)
• InChI Key： UFPNGJVADXICDU-UHFFFAOYSA-N
• SMILES： O=C(CN)NCC1CCCN1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 264
• Topological Polar Surface Area: 58.4

Additional information on 2-Amino-N-(1-benzyl-pyrrolidin-2-ylmethyl)-acetamide

Comprehensive Overview of 2-Amino-N-(1-benzyl-pyrrolidin-2-ylmethyl)-acetamide (CAS No. 1353944-10-1)

2-Amino-N-(1-benzyl-pyrrolidin-2-ylmethyl)-acetamide, with the CAS registry number 1353944-10-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a pyrrolidine ring, a benzyl group, and an acetamide moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

The growing interest in 2-Amino-N-(1-benzyl-pyrrolidin-2-ylmethyl)-acetamide is driven by its potential applications in drug discovery. Researchers are exploring its role as a building block for peptide mimetics and small molecule inhibitors, which are critical in modulating protein-protein interactions. The compound's pyrrolidine scaffold is particularly noteworthy, as it is a common motif in FDA-approved drugs, enhancing its relevance in medicinal chemistry. Recent studies have highlighted its utility in designing compounds with improved blood-brain barrier permeability, a key factor in treating central nervous system (CNS) diseases.

In the context of current trends, 2-Amino-N-(1-benzyl-pyrrolidin-2-ylmethyl)-acetamide aligns with the rising demand for precision medicine and targeted therapies. The compound's versatility allows for modifications to optimize pharmacokinetic properties, such as solubility and metabolic stability. This adaptability is crucial for addressing challenges in drug delivery systems, a topic frequently searched by professionals in the field. Additionally, its potential role in neuroprotective agents has sparked discussions in academic forums, reflecting its alignment with global health priorities like neurodegenerative disease research.

From a synthetic perspective, the preparation of 2-Amino-N-(1-benzyl-pyrrolidin-2-ylmethyl)-acetamide involves multi-step organic reactions, including amide coupling and reductive amination. These processes are often optimized for high yield and purity, ensuring the compound meets stringent standards for research use. The benzyl group in its structure contributes to its lipophilicity, a property that is carefully balanced to achieve desired biological activity. Such details are frequently queried by chemists seeking to replicate or modify the synthesis for custom applications.

The safety and handling of 2-Amino-N-(1-benzyl-pyrrolidin-2-ylmethyl)-acetamide are also topics of interest. While not classified as hazardous, proper laboratory practices are essential to ensure safe usage. Researchers often search for material safety data sheets (MSDS) and storage conditions to maintain compound integrity. This emphasis on safety underscores the compound's integration into good laboratory practice (GLP) protocols, a recurring theme in scientific workflows.

In summary, 2-Amino-N-(1-benzyl-pyrrolidin-2-ylmethyl)-acetamide (CAS No. 1353944-10-1) represents a promising candidate in the realm of drug development and biochemical research. Its structural features and functional groups make it a versatile tool for scientists exploring new therapeutic avenues. As the scientific community continues to prioritize innovation in pharmacology, compounds like this will remain at the forefront of cutting-edge research.